2-(2-(6-methoxybenzo[d]thiazol-2-yl)hydrazono)-1H-indene-1,3(2H)-dione

• IUPAC Name: 2-[(6-methoxy-1,3-benzothiazol-2-yl)hydrazinylidene]indene-1,3-dione
• InChI: InChI=1S/C17H11N3O3S/c1-23-9-6-7-12-13(8-9)24-17(18-12)20-19-14-15(21)10-4-2-3-5-11(10)16(14)22/h2-8H,1H3,(H,18,20)
• InChI Key: PAGILYVINBJEKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NN=C3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C17H11N3O3S
• Molecular Weight: 337.4 g/mol

Description

The compound “2-(2-(6-methoxybenzo[d]thiazol-2-yl)hydrazono)-1H-indene-1,3(2H)-dione” is a complex organic molecule. It contains a benzothiazole moiety, which is a heterocyclic compound. Benzothiazoles are known for their varied biological activities and are widely found in bioorganic and medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques such as IR, 1H NMR, 13C NMR, and mass spectrometry. The benzothiazole moiety in the compound contributes to its unique chemical shifts in NMR.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various enzymes and receptors, influencing cellular processes .

Mode of Action

It’s known that benzothiazole derivatives can interact with their targets, leading to changes in cellular processes . The presence of a hydrazono group might also contribute to its biological activity.

Biochemical Pathways

Benzothiazole derivatives have been reported to influence various biochemical pathways, depending on their specific targets .

Pharmacokinetics

The presence of a methoxy group and a benzothiazole ring could potentially influence its bioavailability and distribution within the body .

Result of Action

Benzothiazole derivatives have been reported to exhibit various biological activities, including antimicrobial, antitubercular, antitumor, and anti-inflammatory effects .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-(6-methoxybenzo[d]thiazol-2-yl)hydrazono)-1H-indene-1,3(2H)-dione in lab experiments is its high selectivity towards certain enzymes and proteins. This allows researchers to study the specific pathways and processes that are affected by the compound. However, one limitation of using this compound is its potential toxicity towards certain cell types, which may affect the results of some experiments.

Future Directions

There are several future directions for the study of 2-(2-(6-methoxybenzo[d]thiazol-2-yl)hydrazono)-1H-indene-1,3(2H)-dione. One potential area of research is the development of new derivatives of this compound that have improved selectivity and potency towards certain enzymes and proteins. Another area of research is the study of the long-term effects of this compound on various cell types and organisms, which may provide valuable insights into its potential applications in medicine and biotechnology.
In conclusion, this compound is a valuable compound for scientific research due to its ability to selectively inhibit the activity of certain enzymes and proteins. Its potential applications in various fields such as cancer research and diabetes treatment make it an important tool for researchers. However, further studies are needed to fully understand its mechanism of action and potential limitations.

Synthesis Methods

The synthesis of 2-(2-(6-methoxybenzo[d]thiazol-2-yl)hydrazono)-1H-indene-1,3(2H)-dione involves the reaction between 2-(2-aminophenyl)benzo[d]thiazole and 1H-indene-1,3(2H)-dione in the presence of a suitable solvent and catalyst. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

2-(2-(6-methoxybenzo[d]thiazol-2-yl)hydrazono)-1H-indene-1,3(2H)-dione has been used in various scientific studies due to its ability to selectively inhibit the activity of certain enzymes and proteins. It has been shown to be effective in inhibiting the activity of protein tyrosine phosphatases (PTPs) and serine/threonine phosphatases (PPs), which play important roles in various cellular processes such as cell signaling and metabolism.